Cas no 1235650-61-9 (methyl 4-{(thiophen-3-yl)formamidomethyl}piperidine-1-carboxylate)

• Product Name: methyl 4-{(thiophen-3-yl)formamidomethyl}piperidine-1-carboxylate
• CAS No: 1235650-61-9
• MF: C₁₃H₁₈N₂O₃S
• MW: 282.358622074127
• CID: 6343414
• PubChem ID: 49688703
• Update Time: 2025-07-23

methyl 4-{(thiophen-3-yl)formamidomethyl}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-{(thiophen-3-yl)formamidomethyl}piperidine-1-carboxylate
• F5033-3319
• methyl 4-[(thiophene-3-carbonylamino)methyl]piperidine-1-carboxylate
• AKOS024492125
• methyl 4-{[(thiophen-3-yl)formamido]methyl}piperidine-1-carboxylate
• VU0631318-1
• methyl 4-((thiophene-3-carboxamido)methyl)piperidine-1-carboxylate
• 1235650-61-9

• Inchi： 1S/C13H18N2O3S/c1-18-13(17)15-5-2-10(3-6-15)8-14-12(16)11-4-7-19-9-11/h4,7,9-10H,2-3,5-6,8H2,1H3,(H,14,16)
• InChI Key： STDFRELVOFBEEZ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(NCC1CCN(C(=O)OC)CC1)=O

Computed Properties

• Exact Mass: 282.10381361g/mol
• Monoisotopic Mass: 282.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 86.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on methyl 4-{(thiophen-3-yl)formamidomethyl}piperidine-1-carboxylate

Comprehensive Overview of Methyl 4-{(thiophen-3-yl)formamidomethyl}piperidine-1-carboxylate (CAS No. 1235650-61-9)

Methyl 4-{(thiophen-3-yl)formamidomethyl}piperidine-1-carboxylate (CAS No. 1235650-61-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of piperidine derivatives, which are widely recognized for their versatility in drug discovery and development. The presence of both thiophene and formamide functional groups in its structure makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics and enzyme inhibition, aligning with current trends in precision medicine.

The compound's unique structure, featuring a piperidine ring substituted with a thiophen-3-yl formamidomethyl group, offers excellent opportunities for structure-activity relationship (SAR) studies. In recent years, SAR-driven drug design has become a hot topic in medicinal chemistry, as it enables the optimization of lead compounds for enhanced efficacy and reduced side effects. Given the rising demand for neuroprotective agents and G-protein-coupled receptor (GPCR) modulators, methyl 4-{(thiophen-3-yl)formamidomethyl}piperidine-1-carboxylate is being explored for its potential to interact with key biological targets. Its carboxylate ester moiety further enhances its metabolic stability, a critical factor in pharmacokinetic optimization.

From a synthetic chemistry perspective, this compound is often utilized in multicomponent reactions (MCRs) and click chemistry, which are among the most searched topics in modern organic synthesis. The thiophene ring, a common heterocycle in pharmaceuticals, contributes to the compound's lipophilicity and binding affinity, making it a promising candidate for drug repurposing studies. Additionally, its piperidine scaffold is frequently employed in the design of kinase inhibitors and neurotransmitter analogs, areas of high interest in oncology and neurology research.

Another key aspect of methyl 4-{(thiophen-3-yl)formamidomethyl}piperidine-1-carboxylate is its role in proteolysis-targeting chimeras (PROTACs), a groundbreaking technology in targeted protein degradation. As the pharmaceutical industry shifts toward degradation-based therapeutics, this compound's ability to serve as a linker or warhead in PROTAC design has sparked considerable interest. Furthermore, its compatibility with green chemistry principles—such as solvent-free reactions and catalytic methods—aligns with the growing emphasis on sustainable synthesis in chemical manufacturing.

In conclusion, methyl 4-{(thiophen-3-yl)formamidomethyl}piperidine-1-carboxylate (CAS No. 1235650-61-9) represents a multifaceted compound with broad applicability in drug discovery, medicinal chemistry, and bioconjugation. Its structural features and functional groups make it a valuable tool for addressing contemporary challenges in precision medicine and therapeutic innovation. As research continues to evolve, this compound is poised to play a pivotal role in advancing next-generation pharmaceuticals.